Cas no 757188-69-5 (Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methylphenyl)-)

• Product Name: Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methylphenyl)-
• CAS No: 757188-69-5
• MF: C₁₆H₁₂N₂O
• MW: 248.27928352356
• CID: 539082
• PubChem ID: 11195986
• Update Time: 2025-04-19

Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-b]pyrrolizin-8(1H)-one, 3-(4-methylphenyl)-
• 3-(4-methylphenyl)-1H-pyrrolo[2,3-b]pyrrolizin-8-one
• 757188-69-5
• DTXSID10458412

• Inchi： 1S/C16H12N2O/c1-10-4-6-11(7-5-10)12-9-17-14-15(12)18-8-2-3-13(18)16(14)19/h2-9,17H,1H3
• InChI Key： VTHVKPABWSMTLT-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN2C2C(C3C=CC(C)=CC=3)=CNC=21

Computed Properties

• Exact Mass: 248.09506
• Monoisotopic Mass: 248.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• PSA: 37.27